Cas no 649739-49-1 (2-(4-methoxyphenoxy)ethane-1-thiol)

• Product Name: 2-(4-methoxyphenoxy)ethane-1-thiol
• CAS No: 649739-49-1
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 410248
• PubChem ID: 24689109
• Update Time: 2025-05-03

2-(4-methoxyphenoxy)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• Ethanethiol, 2-(4-methoxyphenoxy)-
• 2-(4-methoxyphenoxy)ethanethiol
• AKOS000169585
• DTXSID70640715
• 2-(4-methoxyphenoxy)ethane-1-thiol
• EN300-60740
• 649739-49-1
• SCHEMBL5080345

• Inchi： 1S/C9H12O2S/c1-10-8-2-4-9(5-3-8)11-6-7-12/h2-5,12H,6-7H2,1H3
• InChI Key： YTUFNFKPXWZGBT-UHFFFAOYSA-N
• SMILES： SCCOC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 184.05586
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 19.5Ų

Experimental Properties

• PSA: 18.46

Additional information on 2-(4-methoxyphenoxy)ethane-1-thiol

Professional Introduction to 2-(4-methoxyphenoxy)ethane-1-thiol (CAS No: 649739-49-1)

2-(4-methoxyphenoxy)ethane-1-thiol, identified by its Chemical Abstracts Service (CAS) number 649739-49-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining an ether linkage with a thiol group, presents intriguing possibilities for medicinal chemistry applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(4-methoxyphenoxy)ethane-1-thiol consists of an ethane backbone substituted with a 4-methoxyphenoxy group at one end and a thiol (-SH) moiety at the other. The presence of the methoxy group on the aromatic ring enhances solubility and metabolic stability, making it a promising candidate for further derivatization. The thiol group, on the other hand, is well-known for its reactivity, which can be leveraged in various synthetic pathways to create more complex molecules.

In recent years, there has been growing interest in thiol-containing compounds due to their diverse biological activities. Thiols are known to participate in redox reactions, making them valuable in designing antioxidants and prodrugs. Additionally, the sulfur atom's ability to form stable disulfide bonds has been exploited in drug delivery systems and protein targeting strategies. The combination of these properties in 2-(4-methoxyphenoxy)ethane-1-thiol suggests potential applications in areas such as anti-inflammatory agents, enzyme inhibitors, and chemotherapeutic compounds.

One of the most compelling aspects of this compound is its versatility as a building block for more complex molecules. Researchers have explored its utility in synthesizing heterocyclic derivatives, which often exhibit enhanced pharmacological properties. For instance, by incorporating this scaffold into benzothiazole or thiophene-based structures, scientists have been able to develop compounds with improved binding affinities to biological targets. These derivatives are being investigated for their potential in treating neurological disorders, infectious diseases, and cancer.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug discovery. 2-(4-methoxyphenoxy)ethane-1-thiol fits well within this paradigm, offering a balance between structural complexity and synthetic accessibility. Its preparation typically involves nucleophilic substitution reactions or cross-coupling methodologies, which are well-established in modern organic synthesis. This accessibility makes it an attractive starting point for high-throughput screening programs aimed at identifying novel bioactive molecules.

Recent advancements in computational chemistry have further enhanced the utility of 2-(4-methoxyphenoxy)ethane-1-thiol. Molecular modeling studies have shown that modifications to its structure can fine-tune its interactions with biological targets. For example, computational docking experiments have identified that certain analogs of this compound exhibit high binding affinity to specific enzymes implicated in metabolic disorders. These findings provide a rational framework for designing next-generation therapeutic agents based on this scaffold.

The synthesis of 2-(4-methoxyphenoxy)ethane-1-thiol also benefits from green chemistry principles. Modern synthetic routes emphasize efficiency, minimizing waste and hazardous byproducts. Techniques such as catalytic hydrogenation and microwave-assisted synthesis have been employed to streamline its preparation while maintaining high yields and purity. These sustainable approaches align with the broader goal of reducing the environmental impact of pharmaceutical manufacturing.

In conclusion,2-(4-methoxyphenoxy)ethane-1-thiol (CAS No: 649739-49-1) represents a valuable asset in the pharmaceutical chemist's toolkit. Its unique structural features and reactivity make it a versatile intermediate for developing novel therapeutic agents. As research continues to uncover new applications for thiol-containing compounds,2-(4-methoxyphenoxy)ethane-1-thiol is poised to play an increasingly important role in drug discovery and development.